2-(Methoxy(methyl)amino)-2-oxoethyl acetate

• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• IUPAC Name: [2-[methoxy(methyl)amino]-2-oxoethyl] acetate
• InChI: InChI=1S/C6H11NO4/c1-5(8)11-4-6(9)7(2)10-3/h4H2,1-3H3
• InChI Key: JAXXTOLJHKGDAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)N(C)OC

Description

2-(Methoxy(methyl)amino)-2-oxoethyl acetate is a useful research compound. Its molecular formula is C6H11NO4 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 23 g (0.28 mole) of sodium acetate, 200 ml of dimethylsulphoxide and 34.4 g (0.25 mole) of chloroacetic acid N-methyl-N-methoxy-amide (for its preparation, see DE-OS (German Published Specification) No. 2,753,182) was stirred at 70° C. for 7 hours. The mixture was then cooled to room temperature, 500 ml of methylene chloride were added and the inorganic salt was filtered off. The filtrate was evaporated in vacuo and the residue was distilled. 30.3 g (75% of theory) of acetoxyacetic acid N-methyl-N-methoxy-amide were thus obtained as a colourless liquid with a boiling point of 70° C./0.3 mm Hg.